Boc-D-threo-3-(4-chlorophenyl)serinol
Overview
Description
Boc-D-threo-3-(4-chlorophenyl)serinol (Boc-D-3CPS) is an amino acid derivative that has been studied for its potential applications in scientific research. It is an optically active compound with a chiral center, making it useful for synthesis of chiral compounds. Boc-D-3CPS has been studied for its biochemical and physiological effects, as well as its use as a reagent in lab experiments.
Scientific Research Applications
Boc-D-threo-3-(4-chlorophenyl)serinol has been studied for its potential use as a reagent in lab experiments. It has been used as a chiral auxiliary in the synthesis of optically active compounds and as a starting material for the synthesis of other amino acid derivatives. It has also been used in the synthesis of peptides and peptidomimetics, as well as in the synthesis of peptidomimetic drugs. Additionally, Boc-D-threo-3-(4-chlorophenyl)serinol has been used in the study of enzyme-catalyzed reactions, such as the synthesis of cyclic peptides.
Mechanism of Action
Boc-D-threo-3-(4-chlorophenyl)serinol is an amino acid derivative that acts as a chiral auxiliary in the synthesis of optically active compounds. It is able to form a stable complex with the enzyme, allowing it to catalyze the reaction. This complex is formed when the amino acid derivative binds to the active site of the enzyme, and the reaction is then catalyzed by the enzyme.
Biochemical and Physiological Effects
Boc-D-threo-3-(4-chlorophenyl)serinol has been studied for its biochemical and physiological effects. It has been found to have an inhibitory effect on the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. In addition, Boc-D-threo-3-(4-chlorophenyl)serinol has been found to have an inhibitory effect on the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes. Boc-D-threo-3-(4-chlorophenyl)serinol has also been shown to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
Boc-D-threo-3-(4-chlorophenyl)serinol has several advantages for use in lab experiments. It is readily available and can be synthesized easily from commercially available starting materials. Additionally, it is a chiral compound, making it useful for the synthesis of optically active compounds. It is also relatively stable and can be stored for long periods of time without degradation. However, Boc-D-threo-3-(4-chlorophenyl)serinol does have some limitations for use in lab experiments. It is not soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not very reactive, making it difficult to use in reactions that require a high degree of reactivity.
Future Directions
There are several potential future directions for the use of Boc-D-threo-3-(4-chlorophenyl)serinol. It could be used in the synthesis of more complex peptides and peptidomimetics. Additionally, it could be used to study the effects of enzyme inhibitors on enzyme-catalyzed reactions. Additionally, it could be used to study the effects of chiral auxiliaries on the synthesis of optically active compounds. Finally, it could be used to study the effects of Boc-D-threo-3-(4-chlorophenyl)serinol on various biochemical and physiological processes, such as inflammation and cancer.
properties
IUPAC Name |
tert-butyl N-[1-(4-chlorophenyl)-1,3-dihydroxypropan-2-yl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20ClNO4/c1-14(2,3)20-13(19)16-11(8-17)12(18)9-4-6-10(15)7-5-9/h4-7,11-12,17-18H,8H2,1-3H3,(H,16,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMAGQCGQONFMQZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CO)C(C1=CC=C(C=C1)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20ClNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Boc-D-threo-3-(4-chlorophenyl)serinol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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